![molecular formula C20H14N4O2 B6107764 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile](/img/structure/B6107764.png)
4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a complex organic molecule with a unique structure that makes it useful in different areas of study.
Mechanism of Action
The mechanism of action of 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins in cells, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in cancer cells and reduce the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease. It has also been shown to have potential anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile in lab experiments is its unique structure, which makes it useful in various applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in certain experiments.
Future Directions
For research on 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile include further studies on its potential therapeutic applications, optimization of its use as a fluorescent probe for bioimaging, and investigation of its potential as a catalyst for organic reactions. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.
Synthesis Methods
The synthesis of 4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile involves several steps. The first step involves the reaction of 4-bromo-1,2,5-oxadiazole with potassium tert-butoxide to produce 4-potassium-1,2,5-oxadiazole. The second step involves the reaction of 4-potassium-1,2,5-oxadiazole with 4-(1H-pyrrol-1-yl)benzaldehyde to produce 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole. The third step involves the reaction of 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazole with 4-(dimethylamino)phenylboronic acid to produce 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl)boronic acid. The fourth step involves the reaction of 3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl)boronic acid with 4-iodobenzonitrile to produce this compound.
Scientific Research Applications
4-({3-[4-(1H-pyrrol-1-yl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzonitrile has potential applications in various fields of scientific research. It has been studied as a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been studied for its potential use as a fluorescent probe for bioimaging and as a catalyst for organic reactions.
properties
IUPAC Name |
4-[[3-(4-pyrrol-1-ylphenyl)-1,2,4-oxadiazol-5-yl]methoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O2/c21-13-15-3-9-18(10-4-15)25-14-19-22-20(23-26-19)16-5-7-17(8-6-16)24-11-1-2-12-24/h1-12H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTPGWSJYRILWCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=CC=C(C=C2)C3=NOC(=N3)COC4=CC=C(C=C4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.